Cas no 951884-91-6 (2-Ethyl-4'-iodobenzophenone)

2-Ethyl-4'-iodobenzophenone is a halogenated benzophenone derivative characterized by the presence of an ethyl group at the 2-position and an iodine substituent at the 4'-position of the benzene ring. This structural configuration imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Sonogashira couplings due to the iodine's high leaving group propensity. Its well-defined molecular structure ensures consistent performance in pharmaceutical and materials science applications. The compound's stability under standard conditions and high purity make it suitable for precise synthetic routes. It is commonly utilized in research settings for the development of advanced organic frameworks and functional materials.
2-Ethyl-4'-iodobenzophenone structure
2-Ethyl-4'-iodobenzophenone structure
Product Name:2-Ethyl-4'-iodobenzophenone
CAS No:951884-91-6
MF:C15H13IO
MW:336.167596578598
CID:4722001
Update Time:2025-08-05

2-Ethyl-4'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

    • 2-ETHYL-4'-IODOBENZOPHENONE
    • (2-Ethylphenyl)(4-iodophenyl)methanone
    • BC6234904
    • 2-Ethyl-4'-iodobenzophenone
    • Inchi: 1S/C15H13IO/c1-2-11-5-3-4-6-14(11)15(17)12-7-9-13(16)10-8-12/h3-10H,2H2,1H3
    • InChI Key: ZAOPLTBXCKQXTJ-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)C(C1C=CC=CC=1CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Topological Polar Surface Area: 17.1

2-Ethyl-4'-iodobenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
202067-1g
2-Ethyl-4'-iodobenzophenone
951884-91-6 97%
1g
£340.00 2022-02-28
Fluorochem
202067-2g
2-Ethyl-4'-iodobenzophenone
951884-91-6 97%
2g
£624.00 2022-02-28
Fluorochem
202067-5g
2-Ethyl-4'-iodobenzophenone
951884-91-6 97%
5g
£1120.00 2022-02-28
TRC
E089195-250mg
2-Ethyl-4'-iodobenzophenone
951884-91-6
250mg
$ 290.00 2022-06-05
TRC
E089195-500mg
2-Ethyl-4'-iodobenzophenone
951884-91-6
500mg
$ 480.00 2022-06-05
A2B Chem LLC
AX78769-1g
(2-Ethylphenyl)(4-iodophenyl)methanone
951884-91-6
1g
$1226.00 2024-07-18
A2B Chem LLC
AX78769-2g
(2-Ethylphenyl)(4-iodophenyl)methanone
951884-91-6
2g
$1975.00 2024-07-18
A2B Chem LLC
AX78769-5g
(2-Ethylphenyl)(4-iodophenyl)methanone
951884-91-6
5g
$3275.00 2024-07-18
abcr
AB362197-1g
2-Ethyl-4'-iodobenzophenone, 97%; .
951884-91-6 97%
1g
€614.70 2025-04-14
abcr
AB362197-2g
2-Ethyl-4'-iodobenzophenone, 97%; .
951884-91-6 97%
2g
€1064.00 2025-04-14

Additional information on 2-Ethyl-4'-iodobenzophenone

2-Ethyl-4'-iodobenzophenone: A Comprehensive Overview

2-Ethyl-4'-iodobenzophenone (CAS No: 951884-91-6) is a versatile aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, characterized by its unique structure featuring a benzophenone backbone with an ethyl group and an iodine substituent, exhibits a range of interesting chemical properties and potential applications. In this article, we delve into the structural features, synthesis methods, physical properties, and the latest research advancements related to 2-Ethyl-4'-iodobenzophenone.

The molecular structure of 2-Ethyl-4'-iodobenzophenone consists of two phenyl rings connected by a ketone group. The ethyl group is attached to one phenyl ring at the para position, while the iodine atom is positioned at the meta position relative to the ketone group on the other phenyl ring. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic chemistry. The presence of the iodine atom also introduces reactivity that can be exploited in various synthetic transformations.

One of the key areas where 2-Ethyl-4'-iodobenzophenone has shown promise is in drug discovery. Recent studies have highlighted its potential as a scaffold for developing bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, researchers have explored its ability to act as a precursor for synthesizing compounds that inhibit key enzymes involved in inflammatory pathways. The iodine substituent plays a crucial role in modulating the bioavailability and pharmacokinetics of these derivatives.

In addition to its pharmaceutical applications, 2-Ethyl-4'-iodobenzophenone has found utility in materials science. Its aromaticity and conjugated system make it suitable for applications in organic electronics. Recent advancements have demonstrated its use as a component in organic semiconductors and light-emitting materials. The compound's ability to undergo π–π interactions and its high thermal stability are advantageous for these applications.

The synthesis of 2-Ethyl-4'-iodobenzophenone typically involves multi-step organic reactions. A common approach includes Friedel-Crafts acylation followed by iodination. Researchers have optimized these steps to achieve high yields and purity. For example, the use of specific catalysts and reaction conditions has been shown to enhance the efficiency of the acylation step while minimizing side reactions.

From a physical property standpoint, 2-Ethyl-4'-iodobenzophenone exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands due to the conjugated aromatic system, which are critical for its applications in optoelectronic materials.

Recent research has also focused on the catalytic applications of 2-Ethyl-4'-iodobenzophenone. Its ability to act as a ligand or catalyst precursor has been explored in transition metal-catalyzed reactions. For instance, studies have shown that it can facilitate cross-coupling reactions under mild conditions, making it a valuable tool in modern organic synthesis.

In conclusion, 2-Ethyl-4'-iodobenzophenone (CAS No: 951884-91-6) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, reactivity, and tunable properties make it an essential molecule for researchers seeking innovative solutions in drug discovery, materials science, and catalysis. As ongoing studies continue to uncover new applications and insights into this compound's behavior, its role in advancing scientific knowledge is expected to grow further.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd